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Compound of Interest

Compound Name: Clanfenur

cat. No.: B1669152

Application Notes and Protocols for Clanfenur

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Clanfenur solutions
for laboratory use, along with a summary of its chemical properties, mechanism of action, and
relevant biological data.

Introduction

Clanfenur is a substituted benzoylphenylurea with potential antineoplastic activity.[1] It
functions as a microtubule polymerization inhibitor by binding to the colchicine-binding site on
B-tubulin, thereby impeding tumor cell replication.[1] Additionally, studies have indicated that
Clanfenur can stimulate hematopoiesis in vivo and in vitro.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Clanfenur is provided in the table
below.
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Property Value Reference
Molecular Formula C16H15CIFN30:2 [11[3]
Molecular Weight 335.76 g/mol [1][4]
Appearance White to off-white solid [1]
CAS Number 51213-99-1 [1]]4]

Poorly soluble in aqueous

solutions. Sparingly soluble in
Solubility DMSO (1-10 mg/mL). Slightly [1][5]

soluble in Acetonitrile (0.1-1

mg/mL).

Short Term: 0°C, Long Term:
Storage [4]

-20°C

Biological Activity and Quantitative Data

Clanfenur has demonstrated biological activity related to both its antineoplastic and

hematopoietic-stimulating effects.
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Biological ) Dosage/Conce
Observation . Model System Reference
Effect ntration
) ) Inhibition of
Antineoplastic ) N ]
o microtubule Not specified In vitro [1]
Activity o
polymerization
Upto 112%
Hematopoietic increase in ] o ]
) ) ) Single injection C57BI/6 mice [2]
Stimulation peripheral blood
granulocytes
47% (DFB) and
o 48% (CFN)
Hematopoietic ] ) . ]
increases in Not specified C57BI/6 mice [2]
Stem Cell Effects
numbers of
CFUs
97% (DFB) and
Hematopoietic 95% (CFN) - ]
] ) Not specified C57BI/6 mice [2]
Stem Cell Effects  increases in
CFUgm

Signaling Pathway and Mechanism of Action

The primary mechanism of action for Clanfenur as an antineoplastic agent is the disruption of
microtubule dynamics, which is crucial for cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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